Cas no 73792-03-7 (6-(Furan-2-YL)hexanoic acid)

• Product Name: 6-(Furan-2-YL)hexanoic acid
• CAS No: 73792-03-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2800676
• PubChem ID: 13442172
• Update Time: 2025-04-21

6-(Furan-2-YL)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 73792-03-7
• 6-(FURAN-2-YL)HEXANOIC ACID
• SCHEMBL11460690
• DTXSID20540953
• 6-(Furan-2-YL)hexanoic acid

• Inchi： 1S/C10H14O3/c11-10(12)7-3-1-2-5-9-6-4-8-13-9/h4,6,8H,1-3,5,7H2,(H,11,12)
• InChI Key： MLRWUNVQYOKNIS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CCCCCC(=O)O

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų